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Compound of Interest |

Compound Name: 3-Undecanone

CAS No.: 2216-87-7

Cat. No.: B1584539

\ J

3-Undecanone: Biological Function, Antimicrobial Efficacy, and Pheromonal Signaling

Executive Summary

3-Undecanone (Ethyl octyl ketone; CAS 2216-87-7) is a lipophilic volatile ketone often
overshadowed by its isomer, 2-undecanone (methyl nonyl ketone), a widely registered insect
repellent. However, 3-undecanone possesses a distinct biological profile characterized by
specific antifungal efficacy, immunomodulatory potential, and critical roles in chemical ecology
as a pheromone in hymenopterans and lepidopterans. This guide synthesizes the technical
specifications, biological activities, and experimental protocols for 3-undecanone, designed for
researchers in chemical biology and pest management.

Chemical Identity & Physical Properties

Unlike the methyl ketone structure of 2-undecanone, 3-undecanone features an ethyl group
flanking the carbonyl, influencing its volatility and interaction with olfactory receptors.
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Property Specification

IUPAC Name Undecan-3-one

Common Synonyms Ethyl octyl ketone; 3-Oxoundecane

CAS Number 2216-87-7

Molecular Formula C11H220

Molecular Weight 170.29 g/mol

Physical State Colorless to pale yellow liquid

Solubility Soluble in ethanol, oils; Insoluble in water
Odor Profile Fruity, slightly floral, fatty

Biological Activity I: Antimicrobial &
Immunomodulatory Function

Research indicates that 3-undecanone exhibits selective antimicrobial activity, functioning
effectively as a fungistat rather than a broad-spectrum bactericide.

Selective Antimicrobial Efficacy

According to Gibka et al. (2009), 3-undecanone demonstrates a clear hierarchy of efficacy:
o High Efficacy: Fungal strains (Candida mycoderma, Aspergillus niger).
» Low/Negligible Efficacy: Bacterial strains (Escherichia coli, Bacillus subtilis).

This selectivity suggests a mechanism of action involving fungal membrane disruption or
interference with ergosterol biosynthesis pathways, common to medium-chain
terpenes/ketones, rather than the peptidoglycan interaction required for bacterial inhibition.

Immunomodulatory Effects

Beyond direct antimicrobial action, 3-undecanone has been observed to stimulate mammalian
immune responses. Studies on murine models indicate:
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e Enhancement of antibody production.
¢ Increased metabolic and phagocytic activity of leukocytes.
 Stimulation of splenic T and B lymphocyte proliferation.

Table 1: Comparative Antimicrobial Efficacy of 3-Undecanone

Target Organism Type Inhibition Level Mechanism Insight
Lipophilic
Candida : . pop . .
Yeast High interaction with
mycoderma

fungal membrane.

Inhibition of spore
Aspergillus niger Mold High germination/hyphal
growth.

Outer membrane
Escherichia coli Gram (-) Bacteria Low barrier prevents
ketone penetration.

| Bacillus subtilis | Gram (+) Bacteria | Low | Peptidoglycan layer remains permeable but target
site unaffected. |

Biological Activity Il: Chemical Ecology &
Pheromones

3-Undecanone acts as a semiochemical (signal chemical) in complex insect communication
systems.

Weaver Ant (Oecophylla longinoda)

In the African weaver ant, 3-undecanone is a component of the mandibular gland secretion.[1]
It functions as a specific alarm and attack marker.

o Context: When a major worker encounters a threat, it releases a blend of volatiles.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.researchgate.net/publication/229601304_Multicomponent_alarm_pheromone_in_the_mandibular_gland_of_major_workers_of_the_African_weaver_ant_Oecophyla_longinoda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Function: While hexanal (another component) causes general alerting, 3-undecanone
specifically acts as a marker for attack, inducing attracted nestmates to bite the marked
target.

Heliconius Butterflies (Heliconius erato)

3-Undecanone is found in the male clasper scent glands (androconia).

o Function: It serves as part of a complex "anti-aphrodisiac” or courtship blend transferred to
females or released during courtship to mediate mate choice and reproductive isolation.

Figure 1: Alarm Signaling Pathway in Oecophylla longinoda
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Caption: The dual-component alarm system of Oecophylla longinoda. 3-Undecanone functions
specifically as the aggression trigger once nestmates are recruited by hexanal.

Experimental Protocol: Impedimetric Antimicrobial
Assay

To verify the fungistatic activity of 3-undecanone, the impedimetric method is recommended
over optical density (OD) measurements. This method measures the change in electrical
conductance of the growth medium caused by the metabolic release of ions (organic acids) by
growing microbes. It is more sensitive for volatile, lipophilic compounds that might form
emulsions interfering with OD readings.

Protocol Parameters

e Instrument: Impedance Microbiology System (e.g., Bactometer or similar).
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e Test Compound: 3-Undecanone (CAS 2216-87-7), >98% purity.

e Solvent: Ethanol (for initial dilution, <1% final concentration to avoid solvent toxicity).

Step-by-Step Workflow

e Inoculum Preparation:

o Culture Candida mycoderma or Aspergillus niger on Sabouraud Dextrose Agar (SDA) for
48h.

o Prepare a suspension in sterile saline to

CFU/mL.

Module Preparation:
o Fill impedance module wells with 1 mL of broth (e.g., YPD for yeast).

o Add 3-undecanone to achieve final concentrations (e.g., 100, 250, 500, 1000 ppm).
Include a solvent control (ethanol only) and a growth control.

Inoculation:

o Add 0.1 mL of microbial suspension to each well.

Measurement:

o Incubate modules at optimal temperature (25°C for fungi).

o Monitor Detection Time (DT): The time required for the percentage change in
conductance/impedance to exceed a set threshold (usually 5%).

Data Analysis:
o Prolonged DT compared to control indicates inhibition.

o Total lack of signal change indicates fungicidal/bactericidal effect.
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Figure 2: Impedimetric Assay Logic
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Caption: Workflow for impedimetric determination of antimicrobial activity. 3-Undecanone
delays the metabolic ion release, extending the Detection Time (DT).

Safety & Handling (GHS Classification)
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While naturally occurring, 3-undecanone is a concentrated ketone and requires standard
chemical safety protocols.

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.[2]
e H411: Toxic to aquatic life with long-lasting effects.

e Handling: Use nitrile gloves and chemical splash goggles. Work in a fume hood to avoid
inhalation of vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584539#biological-activity-and-function-of-3-
undecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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